Cas no 2523017-04-9 (SK-575-NEG)

• Product Name: SK-575-NEG
• CAS No: 2523017-04-9
• MF: C₄₈H₅₅FN₈O₈
• MW: 890.99751496315
• CID: 5518119
• PubChem ID: 162672785
• Update Time: 2025-05-19

SK-575-NEG Chemical and Physical Properties

Names and Identifiers

• 2523017-04-9
• CHEMBL4795449
• GLXC-25843
• HY-147101
• SK-575-NEG
• 12-(4-(2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoyl)piperazin-1-yl)-N-(2-((2-(1-methyl-2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)amino)ethyl)-12-oxododecanamide
• BDBM50553814

• Inchi： 1S/C48H55FN8O8/c1-54-41(59)22-21-39(47(54)64)57-46(63)34-15-12-16-37(43(34)48(57)65)50-23-24-51-40(58)17-8-6-4-2-3-5-7-9-18-42(60)55-25-27-56(28-26-55)45(62)35-29-31(19-20-36(35)49)30-38-32-13-10-11-14-33(32)44(61)53-52-38/h10-16,19-20,29,39,50H,2-9,17-18,21-28,30H2,1H3,(H,51,58)(H,53,61)
• InChI Key： BFHBWQUTCXAXMP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CC2C3C=CC=CC=3C(NN=2)=O)C=C1C(N1CCN(C(CCCCCCCCCCC(NCCNC2=CC=CC3C(N(C(C=32)=O)C2C(N(C)C(CC2)=O)=O)=O)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 890.41268890g/mol
• Monoisotopic Mass: 890.41268890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 65
• Rotatable Bond Count: 19
• Complexity: 1800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 198Ų

Additional information on SK-575-NEG

Research Brief on Compound 2523017-04-9 and SK-575-NEG: Advances in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing significance of compound 2523017-04-9 and its derivative, SK-575-NEG, in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2523017-04-9, has shown promising potential in targeted drug delivery and therapeutic applications. The product SK-575-NEG, a specialized formulation derived from this compound, has been the focus of multiple preclinical and clinical investigations due to its unique biochemical properties and efficacy in modulating specific biological pathways.

The primary objective of recent research has been to elucidate the molecular mechanisms underlying the activity of 2523017-04-9 and SK-575-NEG. Advanced techniques such as high-throughput screening, molecular docking, and in vivo imaging have been employed to study their interactions with cellular targets. Preliminary results indicate that SK-575-NEG exhibits high selectivity for certain protein kinases, making it a candidate for the treatment of kinase-driven diseases, including various cancers and inflammatory disorders.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that SK-575-NEG effectively inhibits the proliferation of cancer cells by targeting the PI3K/AKT/mTOR pathway. The study utilized both in vitro and in vivo models to validate the compound's efficacy and safety profile. Notably, SK-575-NEG showed minimal off-target effects, a critical advantage over existing kinase inhibitors. These findings suggest that SK-575-NEG could represent a next-generation therapeutic agent with improved specificity and reduced side effects.

Another significant development involves the application of 2523017-04-9 in drug delivery systems. Researchers have successfully conjugated this compound with nanoparticles to enhance its bioavailability and tissue penetration. This innovative approach has been tested in animal models, where it demonstrated enhanced therapeutic outcomes compared to traditional formulations. The ability of 2523017-04-9 to serve as a versatile scaffold for drug design underscores its potential in personalized medicine and precision therapeutics.

Despite these advancements, challenges remain in the clinical translation of SK-575-NEG. Issues such as pharmacokinetic variability and long-term toxicity need to be addressed through further research. Ongoing studies are exploring combination therapies and dose optimization strategies to maximize the therapeutic index of SK-575-NEG. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable clinical candidate.

In conclusion, the research on compound 2523017-04-9 and SK-575-NEG represents a significant step forward in the field of chemical biology and drug development. The unique properties of these molecules offer new opportunities for treating complex diseases with high precision. Future studies should focus on overcoming the remaining hurdles to bring these innovations from the lab to the clinic, ultimately benefiting patients worldwide.